![molecular formula C22H29ClN4O2 B4612047 1-[(1-butyl-5-chloro-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)carbonyl]octahydro-4(1H)-quinolinone](/img/structure/B4612047.png)
1-[(1-butyl-5-chloro-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)carbonyl]octahydro-4(1H)-quinolinone
Overview
Description
1-[(1-butyl-5-chloro-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)carbonyl]octahydro-4(1H)-quinolinone is a useful research compound. Its molecular formula is C22H29ClN4O2 and its molecular weight is 416.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 416.1979039 g/mol and the complexity rating of the compound is 632. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Antioxidant Applications
- Synthesis and Evaluation of Derivatives : Derivatives of quinolinone, including compounds with structural similarities to the requested chemical, have been synthesized and evaluated for their antioxidant efficiency in lubricating greases. The study found that certain quinolinones derivatives significantly decrease total acid number and oxygen pressure drop in lubricating greases, showcasing their potential as antioxidants in industrial applications (Hussein, Ismail, & El-Adly, 2016).
Chemical Synthesis Techniques
- Ionic Liquid-Promoted Multi-Component Reaction : Research demonstrates the use of ionic liquids in the efficient synthesis of pyrazolo[3,4-b]pyridinone and pyrazolo[3,4-b]-quinolinone derivatives. This novel procedure offers an environmentally benign approach with enhanced efficiency, simple operation, and mild reaction conditions, highlighting the versatility of ionic liquids in facilitating complex chemical syntheses (Zhang et al., 2010).
Pharmaceutical Research
- Gastric H+/K+-ATPase Inhibitors : A series of pyrazoloquinolines were synthesized and tested for their potential as anti-ulcer agents by inhibiting gastric H+/K+-ATPase. The study illustrates the pharmaceutical application of quinolinone derivatives in developing new treatments for gastric ulcers (Kalayanov et al., 2010).
Material Science and Catalysis
- Green Synthesis of Pyrazolo[3,4-b]quinolinones : Employing pyridine-2-carboxylic acid as a catalyst, a green synthesis approach was developed for pyrazolo[3,4-b]quinolinones. This method demonstrates the potential of using bioproducts as catalysts in synthesizing complex organic compounds efficiently and sustainably (Sharma, Vala, & Patel, 2020).
Properties
IUPAC Name |
1-(1-butyl-5-chloro-3,6-dimethylpyrazolo[3,4-b]pyridine-4-carbonyl)-2,3,4a,5,6,7,8,8a-octahydroquinolin-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29ClN4O2/c1-4-5-11-27-21-18(13(2)25-27)19(20(23)14(3)24-21)22(29)26-12-10-17(28)15-8-6-7-9-16(15)26/h15-16H,4-12H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKGYSSKGVPPEQF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C2=NC(=C(C(=C2C(=N1)C)C(=O)N3CCC(=O)C4C3CCCC4)Cl)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29ClN4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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